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Compound of Interest

Compound Name: Lead(II) thiocyanate

Cat. No.: B147959 Get Quote

CAS Number 592-87-0, identifying Lead(II) thiocyanate, serves as a critical designator for a

compound of significant interest in various scientific and industrial domains. This in-depth

technical guide provides researchers, scientists, and drug development professionals with a

thorough understanding of its core properties, synthesis, analytical identification, and

toxicological profile. The information is presented to facilitate research and development

activities where this compound may be encountered, either as a reagent, a byproduct, or a

substance requiring toxicological assessment.

Core Properties and Identification
Lead(II) thiocyanate, with the chemical formula Pb(SCN)₂, is a white to light-yellow crystalline

solid.[1][2] It is characterized by its limited solubility in water and its tendency to turn yellow

upon exposure to light.[1] The fundamental physicochemical properties of Lead(II) thiocyanate
are summarized in Table 1 for easy reference.
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Property Value Reference(s)

CAS Number 592-87-0 [1]

Molecular Formula Pb(SCN)₂ [1]

Molecular Weight 323.36 g/mol [3]

Appearance
White to light-yellow crystalline

powder
[1][2]

Density 3.82 g/cm³ [1]

Melting Point 190 °C (decomposes) [1]

Solubility in Water 0.553 g/100 mL [1]

Synonyms
Lead dithiocyanate, Lead

sulfocyanate
[4]

Synthesis and Experimental Protocols
The synthesis of Lead(II) thiocyanate is most commonly achieved through a precipitation

reaction involving a soluble lead(II) salt and a thiocyanate salt. The following section details a

common laboratory-scale synthesis protocol.

Experimental Protocol: Synthesis of Lead(II)
Thiocyanate
Objective: To synthesize Lead(II) thiocyanate via precipitation from aqueous solution.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN)

Distilled water

95% Ethanol
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Beakers

Graduated cylinders

Stirring rod

Buchner funnel and flask

Filter paper

Ice bath

Procedure:

Prepare Reactant Solutions:

Dissolve 82 g of Lead(II) nitrate in 300 mL of distilled water in a 500 mL beaker. Stir until

fully dissolved.

In a separate 250 mL beaker, dissolve 49 g of potassium thiocyanate (or 41 g of sodium

thiocyanate) in 100 mL of distilled water.[5]

Precipitation:

While stirring the Lead(II) nitrate solution, slowly add the potassium thiocyanate solution.

A white precipitate of Lead(II) thiocyanate will form immediately.[1]

Place the beaker containing the reaction mixture in an ice bath and continue to stir for 15-

20 minutes to ensure complete precipitation.

Isolation and Purification:

Set up a Buchner funnel with filter paper and connect it to a vacuum flask.

Filter the precipitated Lead(II) thiocyanate under vacuum.

Wash the precipitate with three portions of 50 mL of ice-cold distilled water to remove any

unreacted salts.[5]
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Follow with a wash of 100 mL of 95% ethanol to aid in drying.[5]

Drying:

Carefully remove the filter paper with the product from the funnel.

Dry the Lead(II) thiocyanate in a desiccator or in a warm air oven at a temperature not

exceeding 60°C, in the dark to prevent discoloration.[5] The expected yield is

approximately 75 g.[5]
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Figure 1: Experimental workflow for the synthesis of Lead(II) thiocyanate.
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Analytical Identification Methods
Accurate identification of Lead(II) thiocyanate is crucial for quality control and research

purposes. A combination of spectroscopic and diffraction techniques is typically employed.

Vibrational Spectroscopy (FTIR and Raman)
Vibrational spectroscopy is a powerful tool for confirming the presence of the thiocyanate

(SCN⁻) ligand and probing its coordination to the lead(II) ion.

Fourier-Transform Infrared (FTIR) Spectroscopy: The C≡N stretching vibration is a strong

indicator and typically appears in the range of 2050-2100 cm⁻¹. The C-S stretching vibration

is observed around 780-860 cm⁻¹ for N-bonded or bridging thiocyanate, and at lower

frequencies (around 700 cm⁻¹) for S-bonded thiocyanate. The N-C-S bending mode is found

in the 450-490 cm⁻¹ region.

Raman Spectroscopy: Raman spectroscopy complements FTIR and is particularly useful for

studying the symmetric vibrations. The characteristic C≡N and C-S stretching modes are

also observable in the Raman spectrum.

Experimental Protocol: FTIR Analysis of Lead(II) Thiocyanate

Sample Preparation: Prepare a solid sample by mixing a small amount of Lead(II)
thiocyanate powder with dry potassium bromide (KBr) in a mortar and pestle. Press the

mixture into a transparent pellet using a hydraulic press. Alternatively, for a mull, grind a

small amount of the sample with a drop of Nujol oil and press the mull between two KBr

plates.

Data Acquisition: Place the sample in the FTIR spectrometer and acquire the spectrum,

typically in the range of 4000 to 400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands for the C≡N stretch, C-S stretch,

and N-C-S bend to confirm the presence of the thiocyanate ligand.

X-ray Diffraction (XRD)
X-ray diffraction is the definitive method for determining the crystalline structure of Lead(II)
thiocyanate. The powder XRD pattern provides a unique fingerprint for the compound, which
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can be compared to reference patterns for identification. Single-crystal XRD can provide

detailed information about bond lengths, bond angles, and the coordination environment of the

lead(II) ion.[1]

Toxicological Profile and Relevance to Drug
Development
Lead(II) thiocyanate is a toxic compound, primarily due to the presence of lead. Ingestion or

inhalation can lead to lead poisoning.[1] For drug development professionals, understanding

the toxicological profile of lead compounds is essential for assessing potential risks and for the

development of chelating agents to treat lead poisoning.

The toxicity of lead stems from its ability to interfere with various cellular processes. The

lead(II) ion can mimic other divalent cations, particularly calcium (Ca²⁺) and zinc (Zn²⁺),

allowing it to disrupt the function of numerous enzymes and signaling proteins.

Key molecular mechanisms of lead toxicity include:

Enzyme Inhibition: Lead has a high affinity for sulfhydryl (-SH) groups in amino acids such as

cysteine. This binding can inhibit the activity of critical enzymes involved in heme synthesis,

antioxidant defense, and neurotransmitter metabolism.

Oxidative Stress: Lead can promote the generation of reactive oxygen species (ROS),

leading to oxidative stress. This can damage cellular components, including lipids, proteins,

and DNA.

Disruption of Cell Signaling: By mimicking calcium, lead can interfere with calcium-

dependent signaling pathways, such as those mediated by protein kinase C (PKC) and

calmodulin. This can affect neurotransmission, cell growth, and apoptosis.

DNA Damage: Lead-induced oxidative stress can cause damage to DNA. Lead has also

been shown to inhibit DNA repair mechanisms, further contributing to its genotoxicity.
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Figure 2: Simplified signaling pathway of Lead(II) ion toxicity.

Applications
Despite its toxicity, Lead(II) thiocyanate has been utilized in specific applications, including:
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Primers for small-arms cartridges: It is an ingredient in the priming mixture of some

ammunition.[6]

Safety matches: It has been used in the formulation of safety matches.[6]

Dyeing processes: It is used in certain dyeing techniques, such as to reverse aniline black

dyeing.[1]

Precursor in materials science: More recently, it has been explored as a precursor for the

synthesis of perovskite materials for solar cell applications.[3]

Safety and Handling
Lead(II) thiocyanate is a hazardous substance and must be handled with appropriate safety

precautions.

Hazard Summary:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[7] May damage fertility or

the unborn child.[7] Causes damage to organs through prolonged or repeated exposure.[7]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[7]

Reactivity: Contact with acids liberates very toxic hydrogen cyanide gas.[7]

Handling Recommendations:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid creating dust.

Store in a cool, dry, dark place away from acids and oxidizing agents.

This technical guide provides a foundational understanding of Lead(II) thiocyanate (CAS 592-

87-0). For any laboratory work, it is imperative to consult the full Safety Data Sheet (SDS) and
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follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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